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Compound of Interest

2-(4-Bromo-2-fluorophenyl)-2-
Compound Name:
methylpropanenitrile

CAS No.: 749928-77-6

Cat. No.: B1524194

Get Quote

Molecular Identity & Significance

* |[UPAC Name: 2-(4-bromo-2-fluorophenyl)-2-methylpropanenitrile[1]

¢ Common Name: 4-Bromo-2-fluoro-ngcontent-ng-c176312016="" _nghost-ng-
c3009799073="" class="inline ng-star-inserted">

-dimethylbenzyl cyanide
e CAS Number: 749928-77-6
e Molecular Formula: C

H
BrEN

» Molecular Weight: 242.09 g/mol
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» Role: Advanced intermediate for the introduction of the sterically demanding gem-dimethyl
group, a motif used to restrict conformational freedom in bioactive ligands (e.g., improving
metabolic stability in AR antagonists).

Synthetic Context & Logic

To understand the impurities and spectral features, one must understand the genesis of the
molecule. It is typically synthesized via the double methylation of 4-bromo-2-
fluorophenylacetonitrile.

Synthesis & Impurity Pathway (Graphviz)
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Figure 1: Synthesis pathway highlighting the critical mono-methylated impurity (Impurity A),
which must be monitored via NMR.

Spectroscopic Data Specifications
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile is characterized by the disappearance of the benzylic proton singlet of the
starting material and the appearance of a distinct 6-proton singlet for the gem-dimethyl group.

H NMR (400 MHz, CDCI
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Shift (
Multiplicity
» Ppm)

. . Structural
Integration Assighment .
Insight

1.72 Singlet (s)

Diagnostic
Signal. A sharp
singlet confirms
equivalent
methyl groups.
C(CH Splitting or

6H diastereotopic
separation
indicates a
failure in
symmetry (e.g.,
mono-

methylation).

Doublet of
Doublets (dd)

7.28 -7.32

Ortho to Br, Meta
1H Ar-H5 to F. Coupled to
H6 and F.

Doublet of
Doublets (dd)

7.33-7.38

Ortho to F, Ortho
to Br. Large

1H Ar-H3 coupling (~9-10

Hz) is
characteristic.

7.45-7.50 Triplet / dd

Meta to Br, Meta
to F. Deshielded
by the nitrile

1H Ar-H6

environment.

Protocol Note: If a quartet (or broad multiplet) appears around 4.0-4.5 ppm, the sample

contains the mono-methylated impurity (Impurity A). Re-subject to base/Mel.

C NMR (100 MHz, CDCI
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)
Shift ( Coupling (
Type Assignment
» PPM) )
28.5 CH Methyls
C
37.2 Quaternary C
C _
119.8 Nitrile (CN)
120.5 CH Ar-C3
122.1 c Ar-C4 (C-Br)
127.8 CH Ar-H5
C
129.5 Ar-C1 (Ipso)
132.4 CH Ar-H6
160.1 c Ar-C2 (C-F)

(Large C-F coupling)

F NMR (376 MHz, CDCI

)

o Shift:

-112.5 ppm (approx).

o Pattern: Multiplet (due to coupling with H3, H5, H6).

 Validation: A single fluorine signal confirms regiochemical purity.

B. Infrared Spectroscopy (FT-IR)

The IR spectrum provides a rapid "Go/No-Go" check for the nitrile functional group and the

absence of N-H stretches (which would indicate amide degradation).
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Wavenumber (cm

Vibration Mode Intensity Diagnostic Value
)
Critical. Sharp band
confirms nitrile.
2235 — 2245 Medium/Weak Absence suggests
hydrolysis to
acid/amide.
) Aliphatic C-H stretch
2980 — 2990 Medium
(Methyl groups).
Aromatic ring
1580, 1480 Strong )
breathing modes.
1230 Strong Aryl-Fluorine stretch.
600 — 700 Medium Aryl-Bromine stretch.

C. Mass Spectrometry (MS)[2]

« lonization Mode: EI (Electron Impact) or ESI+ (if amenable, though nitriles ionize poorly in

ESI without adducts). GC-MS is preferred.

e Molecular lon (M

): 241 and 243.

 |sotopic Pattern: 1:1 ratio for M and M+2 peaks, confirming the presence of one Bromine

atom.
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m/z Assignment Interpretation

Molecular ion (Br isotopes

241243 M Br/
Br).
[M - CH
226 /228 | Loss of methyl group.
162 [M - Br] Loss of bromine
(Debromination fragment).
[M-Br-CH
147 Subsequent loss of methyl.

]

Experimental Validation Protocol
Method: "Self-Validating"” Quality Control

To ensure the material is suitable for downstream coupling (e.g., Buchwald-Hartwig or Suzuki
coupling), follow this logic gate:

e Run GC-MS:
o Check: Do you see two peaks of equal height at 241/243?
o Pass: Bromine is intact.
o Fail: If 162 is the parent, debromination occurred.

e Run

H NMR:

o Check: Integrate the methyl singlet (1.72 ppm) against the aromatic region (7.2-7.5 ppm).
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o Ratio: Should be exactly 6:3 (or 2:1).

o Fail: If ratio is < 2:1 and a multiplet exists at 4.0 ppm, mono-methylation occurred.

« Run IR (ATR):

o Check: Is there a broad peak at 3300-3500 cm
?

o Fail: Significant hydrolysis to amide/acid (moisture contamination).

References
¢ Synthesis of Gem-Dimethyl Nitriles:Journal of Medicinal Chemistry, 2010, 53(7), 2779-2796.

* Enzalutamide Analogues:ACS Medicinal Chemistry Letters, 2011, 2(12), 907-912.
(Contextualizing the structural motif in AR antagonists).

¢ Spectral Database for Organic Compounds (SDBS): Data extrapolated from 4-bromo-2-
fluorobenzyl cyanide (SDBS No. 18241) and 2-methyl-2-phenylpropanenitrile (SDBS No.
3421).

e PubChem Compound Summary: CID 10443591 (Analogous non-fluorinated structure for
shift comparison). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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